N-(6-ethoxypyrimidin-4-yl)-3-fluoro-4-methoxybenzenesulfonamide

• IUPAC Name: N-(6-ethoxypyrimidin-4-yl)-3-fluoro-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C13H14FN3O4S/c1-3-21-13-7-12(15-8-16-13)17-22(18,19)9-4-5-11(20-2)10(14)6-9/h4-8H,3H2,1-2H3,(H,15,16,17)
• InChI Key: MMJKFUUABJEHCD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=NC(=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)F
• Molecular Formula: C13H14FN3O4S
• Molecular Weight: 327.33 g/mol
• CAS No.: 1396583-16-6

Description

N-(6-ethoxypyrimidin-4-yl)-3-fluoro-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C13H14FN3O4S and its molecular weight is 327.33. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Characterization and Antagonism

One significant area of application involves the pharmacological characterization of similar compounds as selective endothelin receptor antagonists. For instance, studies have demonstrated the synthesis and pharmacological evaluation of derivatives like YM598, which exhibits potent and selective antagonism towards endothelin ET(A) receptors. Such compounds inhibit endothelin-1-induced vasoconstriction and have potential therapeutic applications in managing conditions such as hypertension and vascular disorders (Yuyama et al., 2003).

Chemical Synthesis and Reactivity

Research has also focused on the synthesis and reactivity of pyrimidine derivatives for various applications, including the development of new fluorination methods. For example, a study on the direct fluorination of 4,6-disubstituted 2-aminopyrimidines highlights innovative approaches to incorporating fluorine atoms into pyrimidine rings, facilitating the development of compounds with enhanced pharmacological properties (Wang et al., 2017).

Molecular Dynamics and Quantum Chemical Studies

The understanding of molecular interactions and the prediction of inhibition efficiencies have been enhanced through quantum chemical calculations and molecular dynamics simulations. Studies involving piperidine derivatives related to N-(6-ethoxypyrimidin-4-yl)-3-fluoro-4-methoxybenzenesulfonamide have provided insights into their adsorption behaviors and corrosion inhibition properties, demonstrating the compound's potential in materials science and engineering applications (Kaya et al., 2016).

Anticancer Activity

The exploration of sulfonamide derivatives, including those structurally related to the compound , has shown promising anticancer activities. Novel aminothiazole-paeonol derivatives have been synthesized and evaluated for their effectiveness against various cancer cell lines, indicating the potential of these compounds as lead agents in cancer therapy (Tsai et al., 2016).

Environmental Degradation Studies

Additionally, the degradation behavior of related sulfonylurea herbicides in environmental contexts, such as flooded soil, has been studied to understand their breakdown and metabolism. This research is vital for assessing the environmental impact of these compounds and their suitability for agricultural use (Kim et al., 2003).